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Introduction
Indium carbonate, with the chemical formula In₂(CO₃)₃, is an inorganic compound of indium.

While not as extensively studied as other indium compounds like indium tin oxide (ITO), it

serves as a crucial precursor in the synthesis of various indium-based materials. This technical

guide provides a comprehensive overview of the known properties, synthesis methodologies,

and potential applications of indium carbonate, with a particular focus on aspects relevant to

research and development.

Chemical and Physical Properties
Indium carbonate is a water-insoluble indium source that can be readily converted to other

indium compounds. Upon heating, it undergoes thermal decomposition to form indium(III) oxide

(In₂O₃). It also reacts with dilute acids to produce the corresponding indium salts, carbon

dioxide, and water.

While extensive quantitative data for indium carbonate is not readily available in the published

literature, the following tables summarize its key known properties.
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Property Value Reference

Chemical Formula In₂(CO₃)₃ [1]

Molecular Weight 409.66 g/mol [1]

Appearance Typically a white solid [2]

Solubility in Water

Described as "water insoluble"

or "slightly soluble". Specific

Ksp value is not readily

available.

[2]

Thermal Property Description Reference

Thermal Stability
Exhibits low thermal stability,

decomposing upon heating.
[2]

Decomposition Product Indium(III) oxide (In₂O₃) [3]

Decomposition Temperature

The decomposition of the

related precursor, indium

hydroxide, begins at

approximately 200-230°C. A

specific decomposition

temperature range for

In₂(CO₃)₃ is not well-

documented.

[2]

Crystallographic Data

Current research indicates that indium carbonate synthesized via precipitation methods is

predominantly amorphous.[2][4] As such, detailed crystallographic data such as crystal system,

space group, and lattice parameters for a crystalline form of In₂(CO₃)₃ are not available in the

literature. X-ray diffraction (XRD) patterns of as-prepared indium carbonate typically do not

show well-defined peaks, which is characteristic of an amorphous material.[4]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Indium-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Indium-carbonate
https://www.benchchem.com/product/b3054444
https://www.benchchem.com/product/b3054444
https://www.benchchem.com/product/b3054444
https://www.researchgate.net/figure/Indium-compounds-reduce-cell-viability-A-B-RAW-2647-cells-were-treated-with-indium_fig7_265558394
https://www.benchchem.com/product/b3054444
https://www.benchchem.com/product/b3054444?utm_src=pdf-body
https://www.benchchem.com/product/b3054444
https://www.researchgate.net/figure/Ray-diffraction-patterns-of-the-In-OH-1-In-CO-3-2-In-OH-400-3-In-CO-3-400-4_fig4_339493851
https://www.benchchem.com/product/b3054444?utm_src=pdf-body
https://www.researchgate.net/figure/Ray-diffraction-patterns-of-the-In-OH-1-In-CO-3-2-In-OH-400-3-In-CO-3-400-4_fig4_339493851
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most common and well-documented method for synthesizing indium carbonate is through

aqueous precipitation. This technique offers control over purity and particle characteristics by

adjusting reaction conditions.

Protocol: Synthesis of Indium Carbonate via Aqueous
Precipitation
Objective: To synthesize indium carbonate by reacting a soluble indium salt with a carbonate

source in an aqueous solution.

Materials:

Indium(III) nitrate (In(NO₃)₃·xH₂O) or Indium(III) chloride (InCl₃)

Sodium carbonate (Na₂CO₃) or Ammonium carbonate ((NH₄)₂CO₃)

Deionized water

Beakers

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Buchner funnel and filter paper

Wash bottle

Drying oven

Procedure:

Precursor Solution Preparation: Dissolve the indium salt (e.g., Indium(III) nitrate) in deionized

water to create a precursor solution with a concentration typically ranging from 0.5 M to 1.0

M.[2]

Precipitant Solution Preparation: Prepare a solution of the carbonate source (e.g., Sodium

carbonate) in deionized water. A concentration of around 1.5 M is commonly used.[2]
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Precipitation:

Place the indium precursor solution in a beaker on a magnetic stirrer and begin vigorous

stirring.

Slowly add the carbonate solution to the indium solution. A white precipitate of indium
carbonate will form.

Maintain a stoichiometric molar ratio of carbonate ions to indium ions of 3:2 to ensure

complete reaction.[2]

pH Control:

Throughout the addition of the carbonate solution, monitor the pH of the mixture.

If using ammonium carbonate, it is crucial to maintain the pH in the range of 8-9 to prevent

the co-precipitation of indium hydroxide (In(OH)₃).[2]

Aging: After the complete addition of the precipitant, continue stirring the suspension for a

period to allow for the growth and aging of the precipitate particles.

Filtration and Washing:

Separate the indium carbonate precipitate from the solution by vacuum filtration using a

Buchner funnel and filter paper.

Wash the precipitate several times with deionized water to remove any soluble impurities.

Drying: Carefully transfer the filtered indium carbonate to a watch glass or drying dish and

dry in an oven at a low temperature (e.g., 60-80 °C) until a constant weight is achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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